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Compound of Interest

Compound Name: A63162

Cat. No.: B1664233

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-63162 is a potent and specific inhibitor of the enzyme 5-lipoxygenase (5-LO), a critical
component in the biosynthesis of leukotrienes. Leukotrienes are pro-inflammatory lipid
mediators involved in a variety of inflammatory diseases. By targeting 5-LO, A-63162 effectively
blocks the production of these inflammatory molecules, making it a valuable tool for research in
inflammation and a potential therapeutic agent. This document provides a comprehensive
overview of the chemical properties, structure, and known biological activities of A-63162.

Chemical Properties and Structure

A-63162, systematically named N-hydroxy-N-(1-(4-(phenylmethoxy)phenyl)ethyl)acetamide,
possesses a well-defined chemical structure that is key to its biological function. Its chemical
and physical properties are summarized in the table below.
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Property Value
CAS Number 111525-11-2
Chemical Formula C17H19NO3
Molecular Weight 285.34 g/mol
Acetamide, N-hydroxy-N-(1-(4-
IUPAC Name
(phenylmethoxy)phenyl)ethyl)-
InChl Key FSUFUKQWXOFBDQ-UHFFFAQOYSA-N

INChI=1S/C17H19NO3/c1-13(18(20)14(2)19)16-
InChl Code 8-10-17(11-9-16)21-12-15-6-4-3-5-7-15/h3-
11,13,20H,12H2,1-2H3

Mechanism of Action: Inhibition of 5-Lipoxygenase

A-63162 exerts its biological effects through the specific inhibition of 5-lipoxygenase (5-LO). 5-
LO is a crucial enzyme in the arachidonic acid cascade, responsible for the conversion of
arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), the precursor to all
leukotrienes. By inhibiting this initial step, A-63162 effectively halts the downstream synthesis
of pro-inflammatory leukotrienes, including Leukotriene B4 (LTB4).

The following diagram illustrates the 5-lipoxygenase signaling pathway and the point of
inhibition by A-63162.
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A-63162 inhibits the 5-Lipoxygenase enzyme, blocking leukotriene synthesis.

Key Experimental Evidence

A pivotal study demonstrated the efficacy of A-63162 in a biological system. The study
investigated the effect of A-63162 on equine blood mononuclear cells (BMCs). The results
showed that A-63162 inhibited both phytohemagglutinin (PHA)-induced cell proliferation and
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calcium ionophore A23187-induced synthesis of Leukotriene B4 (LTB4).[1] This dual action
underscores its potential as an anti-inflammatory agent.

Experimental Workflow

The general workflow for the aforementioned experiment is depicted below.

Experimental Workflow: A-63162 Inhibition Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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